6-(2-aminoethyl)pyridine-2-carbonitrile hydrochloride
Overview
Description
6-(2-aminoethyl)pyridine-2-carbonitrile hydrochloride (6-AEP-CN-HCl) is an organic compound used in a variety of scientific research applications. It is a white solid with a molecular formula of C7H11ClN2 and a molecular weight of 166.63 g/mol. 6-AEP-CN-HCl is structurally related to pyridine and is used as an intermediate in the synthesis of a variety of compounds. 6-AEP-CN-HCl has a wide range of applications in scientific research and can be used for a variety of purposes.
Scientific Research Applications
6-(2-aminoethyl)pyridine-2-carbonitrile hydrochloride has a wide range of scientific research applications. It is used as an intermediate in the synthesis of a variety of compounds. It is also used as a catalyst in organic synthesis and as a reagent in the synthesis of peptides and peptidomimetics. This compound is also used in the synthesis of chiral compounds, such as amino acids, and as a ligand in coordination chemistry.
Mechanism of Action
The mechanism of action of 6-(2-aminoethyl)pyridine-2-carbonitrile hydrochloride is dependent on its application. In the synthesis of peptides or peptidomimetics, this compound acts as a catalyst, facilitating the formation of peptide bonds between amino acids. In the synthesis of chiral compounds, this compound acts as a chiral ligand, binding to a metal ion to form a complex that can be used as a catalyst for asymmetric synthesis. In coordination chemistry, this compound acts as a ligand, forming a coordination complex with a metal ion.
Biochemical and Physiological Effects
This compound has no known biochemical or physiological effects. It has not been tested for safety or toxicity in humans and is not approved for human use.
Advantages and Limitations for Lab Experiments
The main advantage of using 6-(2-aminoethyl)pyridine-2-carbonitrile hydrochloride in lab experiments is its versatility. It can be used as a catalyst in organic synthesis, as a reagent in the synthesis of peptides and peptidomimetics, and as a ligand in coordination chemistry. The main limitation of this compound is that it is not approved for human use and has not been tested for safety or toxicity in humans.
Future Directions
The potential future directions for 6-(2-aminoethyl)pyridine-2-carbonitrile hydrochloride include further research into its safety and toxicity, as well as its potential applications in drug discovery and development. Additionally, further research into its potential applications in the synthesis of peptides and peptidomimetics, chiral compounds, and coordination complexes could yield new and improved methods for synthesizing these compounds. Finally, further research into its potential applications in organic synthesis could lead to the development of novel catalysts and reagents.
Synthesis Methods
6-(2-aminoethyl)pyridine-2-carbonitrile hydrochloride can be synthesized using a variety of methods. It can be synthesized in a two-step process by reacting pyridine-2-carbonitrile with 2-aminoethyl chloride in the presence of an aqueous base such as sodium hydroxide. The reaction proceeds via a nucleophilic substitution mechanism, with the 2-aminoethyl chloride acting as the nucleophile and the pyridine-2-carbonitrile acting as the electrophile. The reaction results in the formation of this compound and an aqueous salt.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-(2-aminoethyl)pyridine-2-carbonitrile hydrochloride involves the reaction of 2-cyanopyridine with ethylenediamine in the presence of a reducing agent to yield the desired product.", "Starting Materials": [ "2-cyanopyridine", "ethylenediamine", "reducing agent", "hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 2-cyanopyridine in a suitable solvent.", "Step 2: Add ethylenediamine to the reaction mixture and stir at a suitable temperature.", "Step 3: Add a reducing agent to the reaction mixture and continue stirring.", "Step 4: Acidify the reaction mixture with hydrochloric acid to yield the hydrochloride salt of the product.", "Step 5: Isolate and purify the product by suitable methods." ] } | |
| 2703780-47-4 | |
Molecular Formula |
C8H10ClN3 |
Molecular Weight |
183.6 |
Purity |
95 |
Origin of Product |
United States |
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